2-Amino-6-(2-chlorophenyl)-4-(4-chlorophenyl)nicotinonitrile

• IUPAC Name: 2-amino-6-(2-chlorophenyl)-4-(4-chlorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H11Cl2N3/c19-12-7-5-11(6-8-12)14-9-17(23-18(22)15(14)10-21)13-3-1-2-4-16(13)20/h1-9H,(H2,22,23)
• InChI Key: PPNTZGRFYNKJDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=C(C(=C2)C3=CC=C(C=C3)Cl)C#N)N)Cl
• Molecular Formula: C18H11Cl2N3
• Molecular Weight: 340.2 g/mol

Description

2-Amino-6-(2-chlorophenyl)-4-(4-chlorophenyl)nicotinonitrile (hereafter referred to as 2A6C4CN) is a compound used in scientific research. It has been studied for its potential applications in drug synthesis, biochemistry, and physiology.

Scientific Research Applications

Environmental Implications of Isomeric Compounds

• Environmental Fate of Isomeric Compounds : Studies have highlighted the significant changes and shifts in the isomeric composition of certain organic pollutants due to environmental processes like biotransformation (Ricking & Schwarzbauer, 2012a; Ricking & Schwarzbauer, 2012b). This suggests that similar environmental interactions might be relevant for understanding the behavior of the compound , especially if it is used as a pesticide or in other environmental contexts (Ricking & Schwarzbauer, 2012a) (Ricking & Schwarzbauer, 2012b).

Applications in Agricultural and Biomedical Sciences

• Amino-1,2,4-triazoles in Organic Synthesis : The review by Nazarov et al. (2021) discusses the industrial use of amino-1,2,4-triazoles as raw material in the production of agricultural products, pharmaceuticals, and other high-value products. This suggests the potential of complex nitrogen-containing compounds like the one for various industrial applications (Nazarov et al., 2021).
• Ninhydrin Reaction for Analysis of Amino Acids : The study by Friedman (2004) on the applications of the ninhydrin reaction across various scientific disciplines including agricultural and biomedical sciences might provide insights into analytical techniques that could be applicable for studying or utilizing 2-Amino-6-(2-chlorophenyl)-4-(4-chlorophenyl)nicotinonitrile (Friedman, 2004).

Advanced Oxidation Processes for Degradation

• Degradation of Nitrogen-containing Compounds : Bhat and Gogate (2021) provided a comprehensive review on the degradation of various amine- and azo-based compounds using advanced oxidation processes, a potentially relevant area for understanding the degradation or environmental impact of complex nitrogen-containing compounds like the one (Bhat & Gogate, 2021).